![molecular formula C18H23IN2O4S B286142 Propan-2-yl 6-(4-ethoxy-3-iodo-5-methoxyphenyl)-4-methyl-2-sulfanyl-1,6-dihydropyrimidine-5-carboxylate](/img/structure/B286142.png)
Propan-2-yl 6-(4-ethoxy-3-iodo-5-methoxyphenyl)-4-methyl-2-sulfanyl-1,6-dihydropyrimidine-5-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Propan-2-yl 6-(4-ethoxy-3-iodo-5-methoxyphenyl)-4-methyl-2-sulfanyl-1,6-dihydropyrimidine-5-carboxylate, also known as EI-1, is a chemical compound that has been studied for its potential applications in scientific research.
Mechanism of Action
The mechanism of action of Propan-2-yl 6-(4-ethoxy-3-iodo-5-methoxyphenyl)-4-methyl-2-sulfanyl-1,6-dihydropyrimidine-5-carboxylate involves its interaction with the EZH2 protein, which is involved in the regulation of gene expression. This compound binds to EZH2 and inhibits its activity, leading to the suppression of cancer cell growth. In neurodegenerative diseases, this compound has been shown to protect neurons from damage by inhibiting the activity of an enzyme called monoamine oxidase B (MAO-B). In infectious diseases, this compound has been shown to inhibit the replication of HIV by targeting a specific viral protein called integrase.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in different research areas. In cancer research, this compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. In neuroscience, this compound has been shown to increase the levels of neurotransmitters such as dopamine and serotonin in the brain. In infectious diseases, this compound has been shown to inhibit the integration of the viral DNA into the host genome, leading to the inhibition of viral replication.
Advantages and Limitations for Lab Experiments
One advantage of using Propan-2-yl 6-(4-ethoxy-3-iodo-5-methoxyphenyl)-4-methyl-2-sulfanyl-1,6-dihydropyrimidine-5-carboxylate in lab experiments is its specificity for the EZH2 protein, which makes it a promising candidate for cancer therapy. Another advantage is its ability to cross the blood-brain barrier, which makes it a potential candidate for treating neurodegenerative diseases. However, one limitation of using this compound in lab experiments is its low solubility in water, which can affect its bioavailability and limit its effectiveness.
Future Directions
There are several future directions for research on Propan-2-yl 6-(4-ethoxy-3-iodo-5-methoxyphenyl)-4-methyl-2-sulfanyl-1,6-dihydropyrimidine-5-carboxylate. One direction is to further investigate its potential applications in cancer therapy, particularly in combination with other cancer drugs. Another direction is to explore its potential use in treating other neurodegenerative diseases besides Alzheimer's and Parkinson's. Additionally, further research is needed to optimize the synthesis method of this compound and improve its solubility and bioavailability. Finally, more studies are needed to elucidate the molecular mechanisms underlying the antiviral activity of this compound and its potential use in treating other infectious diseases.
Synthesis Methods
The synthesis of Propan-2-yl 6-(4-ethoxy-3-iodo-5-methoxyphenyl)-4-methyl-2-sulfanyl-1,6-dihydropyrimidine-5-carboxylate involves a series of chemical reactions that start with the reaction of 4-ethoxy-3-iodo-5-methoxyphenylboronic acid with 2,4,6-trimethylpyrimidine-5-carbaldehyde in the presence of a palladium catalyst. The resulting intermediate is then reacted with propan-2-yl 2-mercaptoacetate to yield this compound.
Scientific Research Applications
Propan-2-yl 6-(4-ethoxy-3-iodo-5-methoxyphenyl)-4-methyl-2-sulfanyl-1,6-dihydropyrimidine-5-carboxylate has been studied for its potential applications in various scientific research areas, including cancer research, neuroscience, and infectious diseases. In cancer research, this compound has been shown to inhibit the growth of cancer cells by targeting a specific protein called EZH2. In neuroscience, this compound has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. In infectious diseases, this compound has been shown to have antiviral activity against the human immunodeficiency virus (HIV).
Properties
Molecular Formula |
C18H23IN2O4S |
---|---|
Molecular Weight |
490.4 g/mol |
IUPAC Name |
propan-2-yl 4-(4-ethoxy-3-iodo-5-methoxyphenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate |
InChI |
InChI=1S/C18H23IN2O4S/c1-6-24-16-12(19)7-11(8-13(16)23-5)15-14(17(22)25-9(2)3)10(4)20-18(26)21-15/h7-9,15H,6H2,1-5H3,(H2,20,21,26) |
InChI Key |
NYLASKXMZPZPLN-UHFFFAOYSA-N |
SMILES |
CCOC1=C(C=C(C=C1I)C2C(=C(NC(=S)N2)C)C(=O)OC(C)C)OC |
Canonical SMILES |
CCOC1=C(C=C(C=C1I)C2C(=C(NC(=S)N2)C)C(=O)OC(C)C)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.